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Compound of Interest

Compound Name: 1-(2-Aminothiazol-4-yl)ethanone

Cat. No.: B110987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-(2-
Aminothiazol-4-yl)ethanone, a key building block in pharmaceutical research and

development. Due to the limited availability of specific toxicological data for this compound, this

guide incorporates safety information for the broader class of 2-aminothiazole derivatives to

ensure a conservative and proactive approach to laboratory safety.

Hazard Identification and Classification
1-(2-Aminothiazol-4-yl)ethanone is classified as a hazardous substance. The following table

summarizes its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation
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GHS Pictograms:

Signal Word:Warning

Toxicological and Safety Data
Quantitative toxicological data such as LD50 and LC50 values for 1-(2-Aminothiazol-4-
yl)ethanone are not readily available in published literature. However, the 2-aminothiazole

scaffold is recognized as a "privileged structure" in medicinal chemistry that can also act as a

toxicophore. Metabolic activation of the 2-aminothiazole ring can lead to the formation of

reactive metabolites, which may exhibit toxicity. Therefore, it is prudent to handle this

compound with a high degree of caution.

Parameter Value Species Route Notes

LD50 (Lethal

Dose, 50%)

Data not

available
- -

Handle as a

compound with

potential for

significant

toxicity.

LC50 (Lethal

Concentration,

50%)

Data not

available
- -

Avoid inhalation

of dust or

aerosols.

Occupational

Exposure Limits

(OELs)

Not established - -

Engineering

controls should

be used to

minimize

exposure.

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is essential when working with 1-(2-Aminothiazol-4-
yl)ethanone.

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Change gloves

immediately if contaminated.

Body Protection: A lab coat must be worn. For procedures with a risk of splashing, a

chemical-resistant apron is recommended.

Respiratory Protection: If engineering controls are not sufficient to control airborne dust or

aerosols, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Engineering Controls
All handling of solid material and preparation of solutions should be conducted in a certified

chemical fume hood.

Ensure adequate ventilation in all areas where the compound is used or stored.

Weighing and Aliquoting
Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure.

Use a disposable weighing boat to prevent contamination of the balance.

Carefully transfer the solid to the desired container, minimizing the generation of dust.

Clean the spatula and weighing area immediately after use with an appropriate solvent (e.g.,

ethanol) and a damp cloth.

Dissolving and Storage
Solvent Selection: 1-(2-Aminothiazol-4-yl)ethanone is soluble in organic solvents such as

dimethyl sulfoxide (DMSO) and methanol.

Important Note on Stability: 2-Aminothiazole derivatives have been reported to be unstable

in DMSO, leading to degradation over time, which can result in misleading experimental

results.
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Recommendation: Prepare fresh solutions in DMSO immediately before use. For storage,

consider alternative solvents or store DMSO solutions at -80°C for short periods. It is best

practice to verify the integrity of the compound if solutions have been stored.

Storage of Solid: Store the solid compound in a tightly sealed container in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release Measures
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealed container for hazardous waste disposal.
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Clean: Decontaminate the spill area with a suitable solvent, followed by washing with soap

and water.

Visualized Workflows
Safe Handling Workflow
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(Goggles, Gloves, Lab Coat)

Prepare Fume Hood

Weigh Compound in Hood

Dissolve in Appropriate Solvent
(Note DMSO instability)

Perform Experiment
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(2-Aminothiazol-4-yl)ethanone.
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Emergency Response for Spills

Spill Occurs

Evacuate Immediate Area Alert Supervisor & Colleagues

Don Appropriate PPE

Contain Spill with Inert Material

Collect Waste into Sealed Container

Decontaminate Spill Area

Document the Incident

Click to download full resolution via product page

Caption: Emergency response procedure for spills of 1-(2-Aminothiazol-4-yl)ethanone.

To cite this document: BenchChem. [Safety and Handling of 1-(2-Aminothiazol-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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